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Compound of Interest

Compound Name: Bivalirudin TFA
Cat. No.: B15607401
Get Quote
\ J

Bivalirudin Trifluoroacetate (TFA) is a potent direct thrombin inhibitor used in research and
clinical settings.[1] Due to its anticoagulant properties and the hazards associated with its
trifluoroacetate component, strict adherence to safety protocols is essential to protect
laboratory personnel and ensure experimental integrity.[1][2][3] This guide provides crucial
safety and logistical information for handling Bivalirudin TFA, from receipt to disposal.

Essential Safety and Handling Data

Proper storage and an understanding of the compound's properties are fundamental to its safe
use. Bivalirudin TFA is a white to off-white solid powder.[2]
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Parameter Data Source(s)
Molecular Formula C98H138N24033 . C2HF302 [2][4]
Molecular Weight ~2294.33 g/mol [2][4]
Appearance White to Off-white Solid [2]

Freezer (-20°C for 1 year;
Storage (Powder) [4]

-80°C for 2 years)

. -20°C for 1 month; -80°C for 6

Storage (in Solvent) [4]

months

Hazards

Harmful if swallowed, Causes
skin irritation, Causes serious
eye irritation, May cause

respiratory irritation.

[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Bivalirudin TFA in both powder

and solution form to minimize exposure risk.[1] The trifluoroacetic acid component is corrosive

and can cause severe burns, necessitating robust protective measures.[3]
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Body Part

Required PPE

Specifications and Best
Practices

Eye/Face Protection

Safety Goggles & Face Shield

Wear chemical safety goggles
that meet European Standard
EN166 or OSHA regulations
(29 CFR 1910.133).[5] A face
shield should be worn over
goggles when handling large
gquantities or when there is a

significant risk of splashing.[6]

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves.[3][7] Change
gloves immediately if they are
torn, punctured, or
contaminated.[7] The inner
glove should be under the
gown cuff, and the outer glove

should be over the cuff.[7]

Body Protection

Lab Coat/Gown

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs
is required.[7] Full-length pants
and closed-toe shoes are
mandatory for all laboratory
work.[8]

Respiratory Protection

Chemical Fume Hood

All handling of Bivalirudin TFA
powder (e.g., weighing,
reconstitution) must be
performed in a certified
chemical fume hood to prevent
inhalation of dust.[3][4] If a
hood is unavailable, a suitable

respirator may be required.[4]
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Operational and Disposal Plans

Standard Operating Protocol for Handling
This step-by-step guide details the safe handling of Bivalirudin TFA from receipt to disposal.

e Receiving and Storage: Upon receipt, visually inspect the container for any damage. Store
the container tightly sealed in a freezer at the recommended temperature (-20°C to -80°C),

away from moisture and light.[2][4]
e Preparation (in a Fume Hood):
o Don all required PPE as detailed above.
o To weigh the powder, handle it carefully to avoid creating dust.[2]

o For reconstitution, add the appropriate solvent slowly and gently stir to dissolve,
preventing splashes or aerosol generation.[1][9][10]

¢ Use: Handle all solutions containing Bivalirudin TFA with care to prevent spills and

splashes.[1]
e Disposal:

o Dispose of all unused solutions and contaminated materials (e.g., pipette tips, gloves,
absorbent pads) as hazardous chemical waste.[1][11]

o Collect waste in suitable, closed, and clearly labeled containers.[11]

o Never dispose of Bivalirudin TFA down the drain.[1][4] Follow all institutional and local
regulations for chemical waste disposal.
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Storage Preparation & Handling (in Fume Hood) Disposal

Slowly add salvent Collect Waste Dispose as
Receive Compound Store at -20°C to -80°C ‘Weigh Solid Reconstitute Solution Use in Experiment (Unused material, tips, tubes) Hazardous Chemical Waste

Click to download full resolution via product page
Caption: Standard Operating Procedure for Bivalirudin TFA.

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is critical in the event of a spill or accidental exposure.[1]
Ensure safety showers and eyewash stations are accessible.[4]

Spill Response Plan
e Small Spill (Liquid or Powder):
o Alert personnel in the immediate area.[1]

o Wearing full PPE, cover the spill with an inert absorbent material like vermiculite, sand, or
earth.[1]

o Carefully sweep or scoop up the contained material and place it into a suitable, closed
container for disposal.[5][11]

o Clean the spill area thoroughly with soap and water, followed by an alcohol-based
decontaminant if appropriate.[4]

e Large Spill:
o Evacuate the area immediately.

o Alert your institution's safety officer or emergency response team.
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Caption: Emergency spill response workflow for Bivalirudin TFA.

First Aid for Accidental Exposure

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[2] Remove contact lenses if present and easy to do.[2] Seek prompt medical
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attention.[4]

« Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]
Remove contaminated clothing. If skin irritation persists, call a physician.[2]

+ Inhalation: Move the person to fresh air.[2] If breathing is difficult, provide respiratory support
and seek medical attention.[2][4]

¢ Ingestion: Rinse the mouth with water.[2][11] Do NOT induce vomiting.[2][4] Call a physician
or poison control center immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Bivalirudin TFA]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607401/docs#safeguarding-your-research-a-
comprehensive-guide-to-handling-bivalirudin-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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